5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(1-benzothiophen-2-yl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C12H8N2OS/c15-12-13-6-9(7-14-12)11-5-8-3-1-2-4-10(8)16-11/h1-7H,(H,13,14,15)
• InChI Key: OPMNCMQJOUKSPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CNC(=O)N=C3
• Molecular Formula: C12H8N2OS
• Molecular Weight: 228.27 g/mol

Description

5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% (5-BT2H) is a chemical compound derived from the benzo(b)thiophene ring system and is a member of the pyrimidine family. It has been used in various scientific research applications, including as a drug target, as a fluorescent probe, and as a model compound for understanding the effects of drug metabolism. 5-BT2H is known to be a potent inhibitor of the enzyme cytochrome P450 2C8 (CYP2C8), an important enzyme in drug metabolism. It is also known to have biochemical and physiological effects on the body, such as inhibiting the activity of certain proteins involved in the metabolism of drugs.

Scientific Research Applications

5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% has been used in various scientific research applications. It has been used as a fluorescent probe in the study of drug metabolism, as it is known to be a potent inhibitor of the enzyme CYP2C8. It has also been used as a model compound for understanding the effects of drug metabolism, as it is known to be a potent inhibitor of the enzyme CYP2C8. Additionally, 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% has been used as a drug target, as it is known to be a potent inhibitor of the enzyme CYP2C8.

Mechanism of Action

The mechanism of action of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% is related to its inhibition of the enzyme CYP2C8. CYP2C8 is an important enzyme in drug metabolism, as it is involved in the metabolism of many drugs. 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% is known to be a potent inhibitor of CYP2C8, meaning that it can inhibit the activity of the enzyme and thus affect drug metabolism.
Biochemical and Physiological Effects
5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% has been shown to have biochemical and physiological effects on the body. It has been shown to inhibit the activity of certain proteins involved in the metabolism of drugs, such as CYP2C8. Additionally, 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% has been shown to inhibit the activity of other enzymes involved in drug metabolism, such as CYP2C9 and CYP2C19.

Advantages and Limitations for Lab Experiments

The use of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% in laboratory experiments has a number of advantages. It is a highly efficient and regioselective reaction, meaning that the product of the reaction is the desired 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% and not the other isomeric forms of the compound. Additionally, the reaction can be carried out rapidly, making it a useful method for synthesizing 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% in the laboratory. However, there are also some limitations to the use of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% in laboratory experiments. The compound is known to be a potent inhibitor of the enzyme CYP2C8, meaning that it can affect drug metabolism. Therefore, it is important to be aware of the potential effects of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% when using it in laboratory experiments.

Future Directions

Given the potential effects of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% on drug metabolism, there are a number of potential future directions for research. One potential direction is to further investigate the mechanism of action of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95%, as well as its effects on other enzymes involved in drug metabolism. Additionally, further research could be done to investigate the potential therapeutic applications of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95%, as well as its potential side effects. Finally, further research could be done to investigate the potential use of 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% in other scientific research applications, such as in the study of other biochemical and physiological processes.

Synthesis Methods

5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% can be synthesized from the reaction of benzo(b)thiophene-2-carbaldehyde with hydrazine hydrate in the presence of piperidine. The reaction is carried out in aqueous media and yields a product of 95% purity. The reaction is highly regioselective, meaning that the product of the reaction is the desired 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% and not the other isomeric forms of the compound. The reaction is also highly efficient and can be carried out rapidly, making it a useful method for synthesizing 5-[Benzo(b)thiophen-2-yl]-2-hydroxypyrimidine, 95% in the laboratory.